Cas no 870703-95-0 (5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde)

5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde structure
870703-95-0 structure
Product Name:5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde
CAS No:870703-95-0
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD06798096
CID:719147
PubChem ID:24883345
Update Time:2025-08-03

5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxaldehyde,5-(4-methoxyphenyl)-
    • 5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde
    • 5-(4-METHOXYPHENYL)ISOXAZOLE-3-CARBOXALDEHYDE
    • 3-Isoxazolecarboxaldehyde,5-(4-methoxyphenyl)
    • 5-(4-Methoxyphenyl)-3-isoxazolecarboxaldehyde (ACI)
    • YNRLEBXQHWKCQV-UHFFFAOYSA-N
    • CS-0366927
    • 870703-95-0
    • G84658
    • DTXSID10584568
    • 5-(4-Methoxyphenyl)isoxazole-3-carboxa
    • DB-349638
    • 5-(4-Methoxyphenyl)isoxazole-3-carboxaldehyde, 97%
    • 5-(4-Methoxyphenyl)-isoxazole-3-carboxaldehyde
    • SCHEMBL1957272
    • MFCD06798096
    • 5-(4-methoxyphenyl)isoxazole-3-carbaldehyde
    • MDL： MFCD06798096
    • Inchi： 1S/C11H9NO3/c1-14-10-4-2-8(3-5-10)11-6-9(7-13)12-15-11/h2-7H,1H3
    • InChI Key： YNRLEBXQHWKCQV-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(C2C=CC(OC)=CC=2)ON=1

Computed Properties

  • Exact Mass: 203.05800
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.221
  • Melting Point: 153-157 °C (lit.)
  • Boiling Point: 394.6°C at 760 mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.57
  • PSA: 52.33000
  • LogP: 2.16270

5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22

5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde Pricemore >>

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5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde Production Method

Production Method 1

425609-97-8 425609-97-8
870703-95-0 870703-95-0
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Novel synthesis of phenyl isoxazol-3-yl-5-methoxy-1H-benzoimidazole and its substituted derivatives
Chidrawar, Anil B., Heterocyclic Letters, 2021, 11(1), 101-104

5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde Raw materials

5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde Preparation Products

5-(4-methoxyphenyl)-1,2-oxazole-3-carbaldehyde Related Literature

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